Cas no 180581-06-0 (Butanoic acid, 3-[(phenylmethyl)amino]-, methyl ester, (R)-)
180581-06-0 structure
Product Name:Butanoic acid, 3-[(phenylmethyl)amino]-, methyl ester, (R)-
CAS No:180581-06-0
MF:C12H17NO2
MW:207.268883466721
CID:1371492
Update Time:2024-08-16
Butanoic acid, 3-[(phenylmethyl)amino]-, methyl ester, (R)- Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 3-[(phenylmethyl)amino]-, methyl ester, (R)-
- Butanoic acid, 3-[(phenylmethyl)amino]-, methyl ester, (3R)-
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- Inchi: 1S/C12H17NO2/c1-10(8-12(14)15-2)13-9-11-6-4-3-5-7-11/h3-7,10,13H,8-9H2,1-2H3/t10-/m1/s1
- InChI Key: BNNDKMWWUARZGQ-SNVBAGLBSA-N
- SMILES: C(OC)(=O)C[C@H](NCC1=CC=CC=C1)C
Computed Properties
- Exact Mass: 207.12601
Experimental Properties
- Density: 1.031±0.06 g/cm3(Predicted)
- Boiling Point: 301.1±25.0 °C(Predicted)
- PSA: 38.33
- pka: 8.03±0.19(Predicted)
Butanoic acid, 3-[(phenylmethyl)amino]-, methyl ester, (R)- Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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